Cas no 303797-74-2 (N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide)

• Product Name: N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide
• CAS No: 303797-74-2
• MF: C₁₇H₁₄F₂N₄O₃S₂
• MW: 424.444867610931
• CID: 1445660
• PubChem ID: 1069380
• Update Time: 2025-05-20

N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[4-[[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]sulfonyl]phenyl]-3,4-difluoro-
• N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide
• N-{4-[(5-ETHYL-1,3,4-THIADIAZOL-2-YL)SULFAMOYL]PHENYL}-3,4-DIFLUOROBENZAMIDE
• CBDivE_007428
• N-(4-{[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]sulfonyl}phenyl)-3,4-difluorobenzamide
• 303797-74-2
• F3095-4935
• Oprea1_330060
• AKOS002345696
• N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-3,4-difluorobenzamide
• N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-3,4-difluorobenzamide

• Inchi： 1S/C17H14F2N4O3S2/c1-2-15-21-22-17(27-15)23-28(25,26)12-6-4-11(5-7-12)20-16(24)10-3-8-13(18)14(19)9-10/h3-9H,2H2,1H3,(H,20,24)(H,22,23)
• InChI Key： HLKPUSUAYXSQGA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC(=C(C=1)F)F)=O)(NC1=NN=C(CC)S1)(=O)=O

Computed Properties

• Exact Mass: 424.04772
• Monoisotopic Mass: 424.04753899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 101.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide

Professional Introduction to N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide (CAS No. 303797-74-2)

N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 303797-74-2, represents a novel class of molecules with potential therapeutic applications. The structural features of this molecule, particularly its sulfamoyl and thiadiazole moieties, make it an intriguing candidate for further investigation in drug discovery and development.

The molecular structure of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide is characterized by a benzamide core substituted with a sulfamoyl group at the 4-position and a 5-ethylthiadiazole ring at the 5-position of the phenyl ring. This unique arrangement of functional groups contributes to the compound's distinct chemical properties and biological activities. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may exhibit a range of interactions with biological targets, making it a promising candidate for further exploration.

In recent years, there has been growing interest in the development of new therapeutic agents based on heterocyclic compounds. Among these, thiadiazole derivatives have shown particular promise due to their diverse biological activities. The sulfamoyl group in N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide is known to enhance binding affinity to certain biological targets, while the 3,4-difluorobenzamide moiety introduces additional conformational flexibility and stability. These structural features make the compound an attractive scaffold for medicinal chemistry.

Recent studies have highlighted the potential of thiadiazole-based compounds in modulating various biological pathways. For instance, research has demonstrated that certain thiadiazole derivatives exhibit anti-inflammatory, antimicrobial, and antiviral properties. The sulfamoyl group in N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide may contribute to these effects by facilitating interactions with specific enzymes or receptors involved in these pathways. Additionally, the 3,4-difluorobenzamide moiety could enhance the compound's metabolic stability and bioavailability.

The synthesis of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps in its synthesis include the formation of the thiadiazole ring followed by the introduction of the sulfamoyl group and the 3,4-difluorobenzamide moiety. Each step must be carefully controlled to avoid unwanted side reactions and to ensure that the final product meets the desired specifications.

One of the challenges in synthesizing this compound is achieving regioselectivity during the introduction of functional groups. The presence of multiple reactive sites in its structure necessitates precise control over reaction conditions to ensure that the desired substitutions occur at the correct positions. Advances in synthetic methodologies have made it possible to achieve high levels of regioselectivity, but further optimization may be required to improve yields and reduce impurities.

In terms of biological activity, N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide has shown promising results in preliminary pharmacological studies. These studies have indicated that it may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory diseases and cancer. The sulfamoyl group is particularly important in these interactions as it can form hydrogen bonds with polar residues on biological targets.

The 3,4-difluorobenzamide moiety may contribute to the compound's bioactivity by influencing its solubility and metabolic stability. Fluoro-substituted compounds are known to exhibit enhanced binding affinity due to their ability to form additional hydrogen bonds with biological targets. Additionally, fluorine atoms can increase metabolic stability by resisting degradation under physiological conditions.

Future research on N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3,4-difluorobenzamide should focus on elucidating its mechanism of action and exploring its potential therapeutic applications. In vitro studies can help identify specific biological targets and assess its efficacy against various diseases. In vivo studies will provide further insights into its pharmacokinetic properties and potential side effects.

The development of new therapeutic agents requires a multidisciplinary approach involving chemists、biologists、pharmacologists，and clinicians。Collaborative efforts between academic institutions、pharmaceutical companies，and regulatory agencies are essential for translating laboratory discoveries into safe、effective treatments for patients。N-{4-(5 ethyl -1，3， 4 -thiadiazol -2 -y l )sulf am o y lphen y l } - 34 dif lu or ob enz am ide holds promise as a lead compound for further drug development，and continued research is needed to fully realize its potential.